Cas no 2095204-00-3 (ethyl 6-chloro-5-fluoropyrimidine-4-carboxylate)

• Product Name: ethyl 6-chloro-5-fluoropyrimidine-4-carboxylate
• CAS No: 2095204-00-3
• MF: C₇H₆ClFN₂O₂
• MW: 204.59
• MDL: MFCD31744150
• CID: 5096574
• PubChem ID: 126751868
• Update Time: 2026-03-02

ethyl 6-chloro-5-fluoropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-chloro-5-fluoropyrimidine-4-carboxylate
• CS-0095905
• SCHEMBL18703764
• E73699
• SY324266
• MFCD31744150
• PS-20759
• 2095204-00-3

• MDL： MFCD31744150
• Inchi： 1S/C7H6ClFN2O2/c1-2-13-7(12)5-4(9)6(8)11-3-10-5/h3H,2H2,1H3
• InChI Key： NBGFARDUXWHUFY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OCC)=NC=N1)F

Computed Properties

• Exact Mass: 204.0101833g/mol
• Monoisotopic Mass: 204.0101833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives